Cas no 2138071-77-7 (2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid)

• Product Name: 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid
• CAS No: 2138071-77-7
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 6508065
• PubChem ID: 165491915
• Update Time: 2025-10-29

2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid
• 2138071-77-7
• EN300-1154336
• 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H10N2O4S/c12-9(13)7-2-3-10-8(6-7)11-4-1-5-16(11,14)15/h2-3,6H,1,4-5H2,(H,12,13)
• InChI Key： ZBJMILRCFMFLLF-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=C(C(=O)O)C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 242.03612798g/mol
• Monoisotopic Mass: 242.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96Ų

Additional information on 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid

Comprehensive Analysis of 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid (CAS No. 2138071-77-7)

2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid (CAS No. 2138071-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiazolidine and pyridine moieties, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and bioactive properties.

The molecular structure of 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid features a sulfone group (-SO2-) integrated into a thiazolidine ring, which is further linked to a pyridine-4-carboxylic acid scaffold. This combination of functional groups contributes to its unique chemical reactivity and potential biological activity. The compound's CAS number 2138071-77-7 serves as a unique identifier in chemical databases, facilitating its study and application in various scientific fields.

In recent years, the demand for heterocyclic compounds like 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid has surged, particularly in the pharmaceutical industry. This compound is often explored for its potential as a building block in medicinal chemistry, where it can be used to synthesize more complex molecules with therapeutic properties. Its pyridine-carboxylic acid moiety is particularly valuable for creating derivatives with enhanced bioavailability and target specificity.

One of the most intriguing aspects of CAS 2138071-77-7 is its potential role in addressing current healthcare challenges. For instance, researchers are investigating its utility in developing treatments for metabolic disorders, given the known biological activities of thiazolidine derivatives. The compound's ability to modulate specific biochemical pathways makes it a promising candidate for further study in drug development programs.

The synthesis of 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid typically involves multi-step organic reactions that carefully construct its complex molecular architecture. Chemists employ various coupling reactions and cyclization techniques to assemble the thiazolidine dioxide and pyridine components. The purity and yield of the final product are critical factors that determine its suitability for research and development applications.

From a commercial perspective, CAS No. 2138071-77-7 represents an important intermediate in fine chemical production. Suppliers and manufacturers of specialized chemicals often list this compound in their catalogs, catering to the growing demand from academic institutions and pharmaceutical companies. The global market for such pharmaceutical intermediates continues to expand, driven by increasing investment in drug discovery and development.

Quality control is paramount when working with 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure that researchers receive material that meets stringent scientific standards for their investigations.

The storage and handling of CAS 2138071-77-7 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment helps maintain the compound's stability over time. Researchers typically store it in airtight containers protected from light to preserve its chemical integrity.

Looking ahead, the scientific community anticipates continued interest in 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid and its derivatives. As computational chemistry and artificial intelligence tools advance, researchers can more efficiently explore the vast potential of this compound's chemical space. This synergy between experimental and computational approaches promises to accelerate the discovery of new applications for this versatile molecule.

For researchers seeking detailed information about 2138071-77-7, numerous scientific databases provide comprehensive data on its physical properties, spectral characteristics, and reported applications. These resources serve as valuable references for scientists working with this compound across various disciplines, from medicinal chemistry to materials science.

The environmental impact of 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid is an area of ongoing study. As with all chemical substances, proper disposal methods must be followed to minimize ecological effects. Researchers and industrial users are encouraged to consult safety data sheets and environmental regulations when working with this compound.

In conclusion, 2-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)pyridine-4-carboxylic acid (CAS No. 2138071-77-7) represents an important chemical entity with diverse potential applications. Its unique structural features and biological relevance make it a valuable tool for scientific innovation. As research progresses, we can expect to see new discoveries and applications emerge for this fascinating compound in the years to come.